Cas no 2228295-70-1 (1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• CAS No: 2228295-70-1
• MF: C₁₂H₁₀F₄O
• MW: 246.200817584991
• CID: 6290660
• PubChem ID: 165885503
• Update Time: 2025-10-17

1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• 2228295-70-1
• 1-{1-[4-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-one
• EN300-1959607

• Inchi： 1S/C12H10F4O/c1-7(17)11(4-5-11)8-2-3-10(13)9(6-8)12(14,15)16/h2-3,6H,4-5H2,1H3
• InChI Key： YWGSXUGEJOAKOE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 246.06677759g/mol
• Monoisotopic Mass: 246.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one

1-{1-4-Fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one: A Comprehensive Overview

1-{1-4-Fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS No. 2228295-70-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-{1-4-Fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one is a small molecule with a molecular formula of C₁₅H₉F₄O and a molecular weight of 285.22 g/mol. The compound features a cyclopropyl ring fused to a phenyl group substituted with a fluoro and trifluoromethyl group, along with an acetyl moiety. These structural elements contribute to its unique chemical properties and biological activities. The presence of the fluoro and trifluoromethyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Synthesis Methods

The synthesis of 1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-fluoro-3-(trifluoromethyl)benzaldehyde with ethyl diazoacetate in the presence of a palladium catalyst to form the cyclopropyl intermediate. Subsequent hydrolysis and decarboxylation yield the final product. Another method involves the use of transition metal-catalyzed cross-coupling reactions to construct the cyclopropyl ring system. These synthetic routes are highly efficient and can be scaled up for industrial production.

Biological Activities

1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one has demonstrated a range of biological activities that make it a valuable candidate for pharmaceutical applications. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to possess antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the modulation of viral replication pathways.

Clinical Applications and Research Advancements

The potential clinical applications of 1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one are being actively explored in various preclinical studies. Recent research has focused on its use as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from animal models have shown promising efficacy with minimal side effects, suggesting its potential for further clinical development.

In addition to its anti-inflammatory properties, 1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one has also been investigated for its antiviral activity. Clinical trials are currently underway to evaluate its effectiveness in treating viral infections, particularly those caused by RNA viruses such as influenza. The compound's ability to inhibit viral replication without causing significant toxicity makes it an attractive candidate for antiviral therapy.

Safety and Toxicology

The safety profile of 1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one is an important consideration for its potential therapeutic use. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further toxicological evaluations are necessary to ensure its safety in humans. Ongoing research aims to provide comprehensive data on its pharmacokinetics, metabolism, and long-term safety.

Conclusion

1-{1-4-fluoro-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-one (CAS No. 2228295-70-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory and antiviral therapy. Continued research and clinical trials will further elucidate its efficacy and safety profile, paving the way for its potential use in treating various medical conditions.